Gold(III) chloride

• CAS No.: 13453-07-1
• Molecular Formula: AuCl3
• Molecular Weight: 303.32 g/mol
• IUPAC Name: gold(3+);trichloride
• InChI: InChI=1S/Au.3ClH/h;3*1H/q+3;;;/p-3
• InChI Key: RJHLTVSLYWWTEF-UHFFFAOYSA-K
• SMILES: Cl[Au](Cl)Cl
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Au+3]
• Pictograms: Corrosive; Irritant
• Related CAS: 11118-27-7 (Parent)
• Synonyms: gold chloride; gold chloride (AuCl2); gold chloride (AuCl3); gold chloride (AuCl3), dihydrate; gold chloride(AuCl)

Description

Gold(III) chloride, also known as this compound, is an inorganic compound with the chemical formula AuCl₃. It is a red crystalline solid that is highly hygroscopic and light-sensitive. This compound is commonly used in various fields such as catalysis, electroplating, and nanomaterial synthesis .

Mechanism of Action

Target of Action

Gold(III) chloride, also known as auric chloride, primarily targets thioredoxin reductase (TrxR) and other thiol-rich proteins and enzymes . TrxR is an enzyme that plays a crucial role in maintaining the redox balance within cells and is often overexpressed in cancer cells .

Mode of Action

This compound interacts with its targets by forming Au-S (or Au-Se) bonds . This interaction inhibits the activities of thiol-containing enzymes, including TrxR . The inhibition of TrxR leads to an increase in reactive oxygen species (ROS) within the cell, which can trigger cell death .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the thioredoxin system . By inhibiting TrxR, this compound disrupts this system, leading to an increase in ROS. This increase in ROS can cause oxidative stress, leading to cell death . In addition, this compound has been shown to induce biochemical hallmarks of immunogenic cell death (ICD), suggesting it may also have effects on immune response .

Pharmacokinetics

It’s known that this compound is soluble in water , which could potentially impact its bioavailability

Result of Action

The primary result of this compound’s action is the induction of cell death via increased ROS . This makes this compound a potential candidate for anticancer therapies, as it can selectively target and kill cancer cells .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, it is both hygroscopic and light-sensitive , meaning it can absorb moisture from the air and is sensitive to light. These properties could potentially affect the stability and efficacy of this compound. Furthermore, its solubility in water could influence its distribution within the body and its ability to reach its targets.

Biochemical Analysis

Biochemical Properties

Gold(III) chloride has been shown to interact with various biomolecules. For instance, it can inhibit the activities of thiol-containing enzymes, including thioredoxin reductase, via ligand exchange reactions to form Au–S (Se) bonds . This interaction can affect the biochemical reactions within the cell.

Cellular Effects

This compound has been reported to exhibit anticancer activities by targeting thioredoxin reductase or other thiol-rich proteins and enzymes, triggering cell death via reactive oxygen species (ROS) . It has also been reported to elicit biochemical hallmarks of immunogenic cell death (ICD) as an ICD inducer .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules. As mentioned earlier, this compound can form Au–S (Se) bonds with thiol-containing enzymes, leading to their inhibition . This interaction can lead to changes in gene expression and cellular functions.

Temporal Effects in Laboratory Settings

This compound has been observed to remain in cellular compartments for up to 3 weeks, but thereafter, clearance of the gold nanoparticles from the cells by exocytosis was evident . This suggests that the effects of this compound on cellular function may change over time in laboratory settings.

Dosage Effects in Animal Models

While specific studies on the dosage effects of this compound in animal models are limited, research on nanoparticles, including gold nanoparticles, has shown that their effects can vary with different dosages . High doses could potentially lead to toxic or adverse effects.

Metabolic Pathways

This compound has been shown to modulate glucose, protein, and nucleic acid metabolism in tumor cells, resulting in anti-tumor effects . This suggests that this compound may be involved in various metabolic pathways and interact with enzymes or cofactors within these pathways.

Transport and Distribution

It is known that this compound is highly soluble in water and ethanol , which may facilitate its transport and distribution within the cell.

Subcellular Localization

Studies on gold nanoparticles, which can be synthesized from this compound, have shown that these nanoparticles can be internalized in cells, mostly as agglomerates . They have been found in vesicle-like compartments, likely to be endosomal and lysosomal structures, as well as in the cytosol .

Preparation Methods

Gold(III) chloride can be prepared through several methods:

The most common method involves the direct chlorination of metallic gold at high temperatures. The reaction is as follows:

Direct Chlorination: $$2 \text{Au} + 3 \text{Cl}_2 \rightarrow 2 \text{AuCl}_3$$2Au+3Cl2​→2AuCl3​

This method requires a temperature of around 180°C . Another method involves reacting gold powder with iodine monochloride:

Reaction with Iodine Monochloride: $$\text{Au} + \text{ICl} \rightarrow \text{AuCl}_3 + \text{I}$$Au+ICl→AuCl3​+I

This reaction occurs at room temperature .

Chemical Reactions Analysis

Gold(III) chloride undergoes various types of chemical reactions:

Oxidation: this compound acts as an oxidizing agent in several reactions.

Reduction: It can be reduced to metallic gold or gold(I) chloride under certain conditions.

this compound readily forms complexes with various ligands, such as chloride ions, to form chloroauric acid (HAuCl₄) in the presence of hydrochloric acid:

Substitution: $$\text{HCl} + \text{AuCl}_3 \rightarrow \text{HAuCl}_4$$HCl+AuCl3​→HAuCl4​

Hydrolysis: In aqueous solutions, gold trichloride can hydrolyze to form gold hydroxide (Au(OH)₃), which further decomposes to gold(III) oxide (Au₂O₃) and eventually to metallic gold.

Scientific Research Applications

Gold(III) chloride has numerous applications in scientific research:

Catalysis: It is used as a catalyst in various organic reactions, including alkylation and oxidation reactions.

Nanomaterial Synthesis: This compound is a precursor for the synthesis of gold nanoparticles, which have applications in drug delivery, imaging, and diagnostics.

Electroplating: It is used in the electroplating of gold to provide a thin, uniform layer of gold on various substrates.

Biomedical Research: This compound is used in the development of gold-based drugs for the treatment of diseases such as cancer and rheumatoid arthritis.

Comparison with Similar Compounds

Gold(III) chloride can be compared with other gold compounds:

Gold(I) Chloride (AuCl): Gold(I) chloride is less stable than gold trichloride and has different chemical properties and applications.

Chlorauric Acid (HAuCl₄): This compound is formed when gold dissolves in aqua regia and is sometimes referred to as gold trichloride trihydrate.

Gold(III) Bromide (AuBr₃): Gold(III) bromide behaves similarly to gold trichloride but has different reactivity due to the presence of bromide ions.

This compound’s unique properties, such as its high oxidation state and ability to form complexes, make it a valuable compound in various scientific and industrial applications.

Biological Activity

Gold(III) chloride (AuCl₃) is a compound that has garnered attention in the field of medicinal chemistry and biochemistry due to its diverse biological activities. This article explores the biological properties, mechanisms of action, and potential applications of this compound, particularly in cancer therapy and antimicrobial activity.

Overview of this compound

This compound is a gold salt that exists as a yellow crystalline solid. It is soluble in water and can undergo hydrolysis in physiological conditions, which affects its reactivity and biological interactions. The compound has been investigated for its potential therapeutic applications, particularly as an anticancer agent and an antimicrobial agent.

Gold(III) complexes exhibit cytotoxic effects against various cancer cell lines. Studies have shown that AuCl₃ can induce apoptosis and inhibit cell proliferation through several mechanisms:

• DNA Interaction : this compound binds to DNA, leading to conformational changes that can disrupt replication and transcription processes. Circular dichroism studies indicate significant perturbations in DNA structure upon binding, with a preference for GC-rich sequences .
• Protein Binding : The compound interacts with proteins such as albumin and transferrin, resulting in the reduction of gold(III) to gold(I), which may alter protein function and contribute to cytotoxicity .
• Reactive Oxygen Species (ROS) Generation : AuCl₃ has been shown to generate ROS, which can lead to oxidative stress and subsequent cellular damage, further promoting apoptosis in cancer cells .

Case Studies

• Cytotoxicity Against Tumor Cell Lines : In vitro studies have demonstrated that gold(III) complexes exhibit higher cytotoxicity compared to conventional chemotherapeutics like cisplatin. For example, AuCl₃ showed significant activity against various tumor cell lines with IC₅₀ values indicating effective concentrations for inducing cell death .
• Combination Therapies : Research indicates that combining gold(III) complexes with existing antibiotics enhances their efficacy against multidrug-resistant bacteria and may also improve cancer treatment outcomes by overcoming resistance mechanisms .

Antimicrobial Activity

This compound has also been explored for its antibacterial properties, particularly against Gram-positive bacteria.

• Inhibition of Biofilm Formation : Gold(III) complexes have demonstrated the ability to inhibit biofilm formation in bacteria such as Staphylococcus aureus at low concentrations (e.g., MIC values around 3.125 μg/mL) . This property is crucial for preventing chronic infections associated with biofilms.
• Bactericidal Effects : Studies reveal that AuCl₃ exhibits bactericidal activity against various strains, including multidrug-resistant ones. The minimal inhibitory concentration (MIC) values indicate effectiveness against both Gram-positive and some Gram-negative bacteria .

Data Tables

Biological Activity	Mechanism	Effectiveness
Cytotoxicity	DNA binding, ROS generation	High against tumor cell lines
Antibacterial	Biofilm inhibition	Effective against S. aureus
Combination Therapy	Enhanced efficacy with antibiotics	Improved outcomes in resistant strains

Research Findings

Recent studies emphasize the potential of this compound not only as an anticancer agent but also as a novel antimicrobial agent. The dual functionality presents opportunities for developing new therapeutic strategies:

• Electrochemical Properties : Investigations into the redox behavior of AuCl₃ reveal insights into its reactivity under different conditions, which could inform its application in drug delivery systems or as an electrochemical sensor .
• Photodynamic Therapy : The use of gold nanoparticles derived from AuCl₃ under light exposure has shown promise in enhancing the photodynamic effect against bacterial pathogens, suggesting a multifaceted approach to infection control .